Cas no 21123-56-8 (1,3,4-Thiadiazole-2,5-diamine, N-(4-chlorophenyl)-N'-phenyl-)

• Product Name: 1,3,4-Thiadiazole-2,5-diamine, N-(4-chlorophenyl)-N'-phenyl-
• CAS No: 21123-56-8
• MF: C₁₄H₁₁ClN₄S
• MW: 302.781939744949
• CID: 1402343
• Update Time: 2024-08-15

1,3,4-Thiadiazole-2,5-diamine, N-(4-chlorophenyl)-N'-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazole-2,5-diamine, N-(4-chlorophenyl)-N'-phenyl-
• 1,3,4-Thiadiazole-2,5-diamine, N2-(4-chlorophenyl)-N5-phenyl-

• Inchi： 1S/C14H11ClN4S/c15-10-6-8-12(9-7-10)17-14-19-18-13(20-14)16-11-4-2-1-3-5-11/h1-9H,(H,16,18)(H,17,19)
• InChI Key： BIPDSERDNGKMFF-UHFFFAOYSA-N
• SMILES： S1C(NC2=CC=CC=C2)=NN=C1NC1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 302.03953

Experimental Properties

• Density: 1.445±0.06 g/cm3(Predicted)
• Melting Point: 234 °C
• Boiling Point: 459.7±47.0 °C(Predicted)
• PSA: 49.84
• pka: 4.35±0.10(Predicted)